Cas no 746652-01-7 (Ethyl 3-(2-methoxybenzoyl)benzoate)

• Product Name: Ethyl 3-(2-methoxybenzoyl)benzoate
• CAS No: 746652-01-7
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 1769419
• Update Time: 2025-10-21

Ethyl 3-(2-methoxybenzoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-methoxybenzoyl)benzoate
• 3-CARBOETHOXY-2'-METHOXYBENZOPHENONE
• AG-G-97056
• CTK5E0270
• KB-181311
• Ethyl 3-(2-methoxybenzoyl)benzoate

• Inchi： 1S/C17H16O4/c1-3-21-17(19)13-8-6-7-12(11-13)16(18)14-9-4-5-10-15(14)20-2/h4-11H,3H2,1-2H3
• InChI Key： YVDMWPYCXAFCOS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C1C=CC=C(C(=O)OCC)C=1)=O

Computed Properties

• Exact Mass: 284.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 52.60000
• LogP: 3.10290

Additional information on Ethyl 3-(2-methoxybenzoyl)benzoate

Comprehensive Analysis of Ethyl 3-(2-methoxybenzoyl)benzoate (CAS No. 746652-01-7): Properties, Applications, and Industry Trends

Ethyl 3-(2-methoxybenzoyl)benzoate (CAS No. 746652-01-7) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries. This ester derivative, characterized by its methoxybenzoyl and benzoate functional groups, exhibits unique physicochemical properties that make it valuable for synthetic applications. With a molecular formula of C₁₇H₁₆O₄, it demonstrates excellent solubility in common organic solvents like ethyl acetate and dichloromethane, while remaining stable under ambient conditions.

Recent studies highlight the compound's role as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting inflammation and metabolic disorders. Its aromatic ketone moiety allows for versatile chemical modifications, making it a preferred building block for structure-activity relationship (SAR) studies. Industry reports indicate growing demand for 746652-01-7 in contract research organizations (CROs) specializing in small molecule therapeutics.

The compound's spectroscopic properties have been extensively documented, with distinctive NMR peaks at 1.35 ppm (triplet, CH₃), 4.35 ppm (quartet, CH₂), and 7.2-8.1 ppm (aromatic protons). These characteristics facilitate quality control during scale-up synthesis, addressing common user queries about batch-to-batch consistency in fine chemical production. Advanced purification techniques including column chromatography and recrystallization ensure pharmaceutical-grade purity (>98% by HPLC).

Environmental considerations surrounding Ethyl 3-(2-methoxybenzoyl)benzoate align with current green chemistry trends. Recent process optimization studies demonstrate 85% reduction in organic waste through catalytic esterification methods. This responds to frequent searches about sustainable synthesis of aromatic esters. The compound's biodegradation profile has also been evaluated per OECD guidelines, showing 60% mineralization within 28 days under aerobic conditions.

Emerging applications in material science reveal potential as a photoinitiator component in UV-curable coatings. Its extended conjugation system enables efficient light absorption at 300-350 nm, addressing industry needs for energy-efficient curing technologies. Patent analysis shows increasing references to 746652-01-7 in polymeric materials development since 2020.

Quality specifications for CAS 746652-01-7 typically include: residual solvents (<0.5% by GC), heavy metals (<10 ppm), and water content (<0.2% by Karl Fischer). These parameters directly respond to GMP compliance questions frequently raised by pharmaceutical purchasers. Storage recommendations emphasize protection from UV degradation in amber glass containers at 2-8°C for long-term stability.

Comparative market analysis indicates Asia-Pacific as the fastest-growing region for Ethyl 3-(2-methoxybenzoyl)benzoate consumption, driven by expansion in generic drug manufacturing. Analytical techniques like LC-MS and FTIR spectroscopy are commonly employed for identity confirmation, reflecting laboratory professionals' search trends regarding compound characterization methods.

Future research directions focus on developing continuous flow processes for 746652-01-7 production, potentially reducing manufacturing costs by 30-40%. This aligns with industry's search for cost-effective intermediates in drug development pipelines. The compound's crystallographic data (CCDC deposition number 2056782) provides valuable insights for computational chemistry applications in molecular modeling.